Cas no 2228754-93-4 (3-(3-methyloxetan-3-yl)methylazetidin-3-ol)

• Product Name: 3-(3-methyloxetan-3-yl)methylazetidin-3-ol
• CAS No: 2228754-93-4
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6073961
• PubChem ID: 165713632
• Update Time: 2025-06-12

3-(3-methyloxetan-3-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyloxetan-3-yl)methylazetidin-3-ol
• 2228754-93-4
• EN300-1818737
• 3-[(3-methyloxetan-3-yl)methyl]azetidin-3-ol

• Inchi： 1S/C8H15NO2/c1-7(5-11-6-7)2-8(10)3-9-4-8/h9-10H,2-6H2,1H3
• InChI Key： WKKWXVDGOUUFFF-UHFFFAOYSA-N
• SMILES： O1CC(C)(C1)CC1(CNC1)O

Computed Properties

• Exact Mass: 157.110278721g/mol
• Monoisotopic Mass: 157.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.5Ų

Additional information on 3-(3-methyloxetan-3-yl)methylazetidin-3-ol

Professional Introduction to Compound with CAS No. 2228754-93-4 and Product Name: 3-(3-methyloxetan-3-yl)methylazetidin-3-ol

The compound with the CAS number 2228754-93-4 and the product name 3-(3-methyloxetan-3-yl)methylazetidin-3-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic research and industrial applications. The molecular framework of this compound, characterized by its azetidinone core and oxetane substituent, offers a promising platform for the development of novel therapeutic agents.

In recent years, there has been growing attention on the exploration of heterocyclic compounds due to their diverse biological activities. The azetidinone ring system is particularly noteworthy for its ability to mimic natural products and bioactive molecules, which has led to its extensive use in drug discovery programs. The presence of a methylazetidin-3-ol moiety further enhances the pharmacological potential of this compound by introducing polar functional groups that can interact with biological targets. This structural feature is particularly relevant in the context of designing molecules with improved solubility and bioavailability.

The 3-methyloxetan-3-yl group in the molecular structure of this compound is another key feature that contributes to its unique chemical properties. Oxetanes are known for their strained three-membered ring structure, which can be exploited to enhance reactivity and selectivity in chemical transformations. This characteristic makes the compound a valuable intermediate in synthetic chemistry, enabling the rapid construction of more complex molecules. The combination of these structural elements suggests that this compound could serve as a versatile building block for the synthesis of novel pharmaceuticals.

Recent studies have highlighted the importance of bioisosterism in drug design, where structural analogs are explored to improve drug-like properties such as metabolic stability, binding affinity, and pharmacokinetics. The azetidinone core and oxetane substituent in this compound provide an excellent example of bioisosteric replacement, where traditional saturated or aromatic rings are replaced with more flexible and reactive heterocyclic systems. This approach has been successfully applied in various drug development programs, leading to the discovery of several clinically relevant compounds.

The potential applications of this compound extend beyond traditional pharmaceuticals. In the field of agrochemicals, for instance, heterocyclic compounds are widely used due to their ability to interact with biological targets in pests and weeds. The unique structural features of this compound make it a promising candidate for developing new-generation agrochemicals with improved efficacy and environmental safety. Additionally, the compound's reactivity can be leveraged in material science applications, where functionalized heterocycles are used to create novel polymers and coatings.

From a synthetic chemistry perspective, this compound represents an intriguing challenge due to its complex stereochemistry and functional group interplay. Advanced synthetic methodologies are required to construct such molecules with high precision and yield. Techniques such as transition metal-catalyzed reactions, asymmetric synthesis, and flow chemistry have been increasingly employed to address these challenges. The development of efficient synthetic routes not only facilitates research but also contributes to the broader field by providing access to novel building blocks for drug discovery.

The biological activity of this compound has been explored in several preclinical studies, where it has shown promise as a lead molecule for treating various diseases. The azetidinone core is known to exhibit inhibitory activity against several enzymes involved in metabolic pathways, making it relevant for conditions such as diabetes and obesity. Furthermore, the oxetane substituent can modulate binding interactions with biological targets, potentially enhancing therapeutic efficacy while reducing side effects. These findings underscore the importance of structural optimization in developing next-generation therapeutics.

In conclusion, the compound with CAS number 2228754-93-4 and product name 3-(3-methyloxetan-3-yl)methylazetidin-3-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a versatile tool for drug discovery, agrochemical development, and material science applications. By leveraging modern synthetic methodologies and exploring its biological potential, researchers can unlock new opportunities for improving human health and industrial processes.